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Compound of Interest

Compound Name: (Rac)-SNC80

Cat. No.: B15616815 Get Quote

Technical Support Center: (Rac)-SNC80
This technical support center provides guidance on the solubility and handling of (Rac)-SNC80
for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
What is (Rac)-SNC80?

(Rac)-SNC80 is the racemic mixture of SNC80. SNC80 is a potent and highly selective non-

peptide agonist for the δ-opioid receptor, with a Ki of 1.78 nM and an IC50 of 2.73 nM.[1][2][3] It

is widely used in research to study the effects of δ-opioid receptor activation, which include

antinociceptive, antihyperalgesic, and antidepressant-like effects.[1][2][3] Recent studies have

also shown that SNC80 can selectively activate µ-δ opioid receptor heteromers.[4][5][6]

What is the best solvent to dissolve (Rac)-SNC80?

The optimal solvent for (Rac)-SNC80 depends on the experimental application (in vitro vs. in

vivo).

For in vitro assays: Dimethyl sulfoxide (DMSO) is the most commonly used solvent.[5][7][8]

For in vivo studies: Aqueous solutions are required. Due to the limited aqueous solubility of

(Rac)-SNC80, specific protocols are necessary. One method involves the initial addition of

an equivalent of tartaric acid to facilitate dissolution in sterile water, which is then diluted with

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15616815?utm_src=pdf-interest
https://www.benchchem.com/product/b15616815?utm_src=pdf-body
https://www.benchchem.com/product/b15616815?utm_src=pdf-body
https://www.benchchem.com/product/b15616815?utm_src=pdf-body
https://www.medchemexpress.com/rac-snc80.html
https://www.medchemexpress.com/search.html?q=(Rac)-SNC80&ft=&fa=&fp=
https://www.medchemexpress.com/rac-snc80.html?locale=es-ES
https://www.medchemexpress.com/rac-snc80.html
https://www.medchemexpress.com/search.html?q=(Rac)-SNC80&ft=&fa=&fp=
https://www.medchemexpress.com/rac-snc80.html?locale=es-ES
https://www.caymanchem.com/product/15599/snc-80
https://pmc.ncbi.nlm.nih.gov/articles/PMC3399572/
https://www.medchemexpress.com/snc80.html
https://www.benchchem.com/product/b15616815?utm_src=pdf-body
https://www.benchchem.com/product/b15616815?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3399572/
https://www.tocris.com/products/snc-80_0764
https://www.abcam.com/en-us/products/biochemicals/snc80-delta-opioid-receptor-agonist-ab120684
https://www.benchchem.com/product/b15616815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


saline.[5] Another approach is to first dissolve the compound in DMSO and then prepare a

vehicle containing PEG300, Tween-80, and saline.[6]

What are the recommended storage conditions for (Rac)-SNC80 solutions?

Once dissolved, it is recommended to aliquot the stock solution and store it frozen. Stock

solutions are stable for up to 3 months at -20°C or for up to 6 months at -80°C.[6] Avoid

repeated freeze-thaw cycles to prevent degradation of the compound.[6]

Troubleshooting Guide
Issue: I am seeing precipitation when I dilute my (Rac)-SNC80 stock solution in my aqueous

buffer for an in vitro experiment.

Cause: (Rac)-SNC80 has poor solubility in aqueous solutions. The final concentration of

DMSO in your assay may be too low to keep the compound dissolved.

Solution:

Check DMSO Concentration: Ensure the final concentration of DMSO in your assay does

not exceed recommended limits for your cell type (typically ≤ 0.1% v/v), as high

concentrations can be toxic to cells.[5]

Gentle Warming/Sonication: Gentle warming or sonication can help to redissolve the

compound.[6]

Use of Pluronic F-68: For particularly challenging situations, the addition of a small amount

of a non-ionic surfactant like Pluronic F-68 to the final dilution buffer can sometimes

improve solubility.

Issue: My (Rac)-SNC80 solution for in vivo administration is cloudy or contains visible particles.

Cause: This indicates incomplete dissolution of the compound.

Solution:

Ensure Proper pH: When using an acid like tartaric acid to aid dissolution, ensure the pH

of the final solution is appropriate for your animal model and administration route.
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Follow the Vehicle Protocol: For the DMSO/PEG300/Tween-80/saline vehicle, ensure the

components are added in the correct order and mixed thoroughly at each step as

described in the protocol below.[6]

Fresh Preparation: It is recommended to prepare working solutions for in vivo experiments

fresh on the day of use.[6]

Solubility Data
The following table summarizes the solubility of SNC80 in various solvents.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

1 eq. HCl 44.96 100
Gentle warming may

be required.[7][8]

DMSO 8.99 20

A common solvent for

preparing stock

solutions.[7][8]

Data is based on a molecular weight of 449.64 g/mol for SNC80. The molecular weight of your

specific batch may vary.[7]

Experimental Protocols
Preparation of (Rac)-SNC80 for In Vitro Assays
This protocol describes the preparation of a stock solution in DMSO and subsequent dilution

for use in cell-based assays.
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Stock Solution Preparation

Working Solution Preparation

Weigh (Rac)-SNC80

Add DMSO to desired concentration (e.g., 20 mM)

Vortex/sonicate until fully dissolved

Aliquot stock solution

Store at -20°C or -80°C

Thaw aliquot of stock solution

For experiment

Dilute in culture medium to final concentration

Ensure final DMSO concentration is ≤ 0.1%

Apply to cells

Click to download full resolution via product page

Caption: Workflow for preparing (Rac)-SNC80 solutions for in vitro experiments.
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Preparation of (Rac)-SNC80 for In Vivo Administration
This protocol details the preparation of (Rac)-SNC80 for systemic administration in animal

models using a vehicle solution.

Vehicle Preparation (for 1 mL)

Prepare 33.3 mg/mL stock solution in DMSO

Take 100 µL of DMSO stock solution

Start

Add 400 µL PEG300 and mix

Add 50 µL Tween-80 and mix

Add 450 µL Saline and mix

Final concentration ≥ 3.33 mg/mL

In Vivo Experiment

Administer to animal

Click to download full resolution via product page
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Caption: Step-by-step preparation of (Rac)-SNC80 for in vivo studies.[6]

Signaling Pathway
(Rac)-SNC80 acts as an agonist at the δ-opioid receptor, which is a G-protein coupled receptor

(GPCR). Upon binding, it initiates an intracellular signaling cascade. Recent evidence also

points to its activity at µ-δ opioid receptor heteromers.

Cell Membrane

Intracellular

(Rac)-SNC80 δ-Opioid Receptor / 
µ-δ Heteromer Gi/o Protein Activation

Adenylyl Cyclase Inhibition

Ion Channel Modulation
(↑ K+, ↓ Ca2+)

MAPK Pathway Activation

↓ cAMP

Cellular Response
(e.g., Antinociception)

Click to download full resolution via product page

Caption: Simplified signaling pathway of (Rac)-SNC80 via the δ-opioid receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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